Protein SSX2 (37-54)

• sequence: WEKMKASEKIFYVYMKRK
• source: Homo sapiens (human)
• Synonym: Protein SSX2 (37-54)

Description

SSX2 is a germline-specific protein aberrantly expressed in cancers such as melanoma, synovial sarcoma, and hepatocellular carcinoma . The peptide spanning residues 37–54 is part of its conserved SSX repression domain (SSX-RD), which mediates DNA binding and chromatin remodeling . SSX2 antagonizes Polycomb group (PcG) proteins like BMI1 and EZH2, leading to reduced H3K27me3 levels and derepression of pericentromeric satellite DNA . This activity destabilizes heterochromatin, inducing genomic instability and senescence in cancer cells . SSX2 also interacts with proteins such as RAB3IP, SSX2IP, and LHX4, suggesting roles in transcriptional regulation and oncogenesis .

Comparison with Similar Compounds

Structural Homologs

C2H2 Zinc Finger (C2H2-ZNF) Proteins

• Similarities :
  • The SSX-RD (residues 155–188) shares structural homology with C2H2-ZNF domains, including a short alpha-helix critical for DNA binding . Lysine-169 in this helix is essential for chromatin association, mirroring DNA-binding residues in C2H2-ZNFs .
• Differences: Unlike canonical C2H2-ZNFs, SSX2 lacks sequence-specific DNA recognition and binds broadly to pericentromeric satellite II/III repeats .

KRAB Zinc Finger Proteins

• Similarities :
  • SSX2 contains a KRAB-like domain (N-terminal) that recruits chromatin modifiers, analogous to KRAB-ZNFs .

Functional Homologs

Polycomb Group (PcG) Antagonists

• Similarities :
  • SSX2 reduces H3K27me3 levels, akin to PcG inhibitors like UTX/KDM6A .

Cancer-Testis Antigens (CTAs)

• Similarities: SSX2 is a CTA upregulated in cancers (e.g., melanoma, breast cancer) but absent in most somatic tissues, similar to MAGE and NY-ESO-1 .
• Differences :
  • Unlike CTAs like PAGE4 or SPAG4, SSX2 is downregulated in prostate tumors compared to benign tissue, suggesting context-specific roles .

Data Tables

Table 1: Structural Comparison of SSX2 (37-54) with Zinc Finger Proteins

Feature	SSX2 (SSX-RD)	C2H2-ZNF Proteins	KRAB-ZNF Proteins
DNA-binding domain	Zinc finger-like	C2H2 zinc finger	KRAB + C2H2 zinc finger
Specificity	Non-selective (satellite DNA)	Sequence-specific	Sequence-specific
Key residues	Lysine-169	Zinc-coordinating	Zinc-coordinating
Chromatin interaction	Destabilizes PCH	Represses/Activates	Represses via KAP1
References

Table 2: Functional Comparison of SSX2 with Oncogenic Proteins

Protein	Role in Senescence	Interaction Partners	Cancer Association	Mechanism
SSX2	Induces senescence	RAB3IP, SSX2IP, LHX4	Melanoma, sarcoma	Chromatin destabilization
H-RAS	Induces senescence	RAF, PI3K	Pancreatic, lung	MAPK activation
MYC	Bypasses senescence	MAX, MIZ1	Lymphoma, breast	Transcriptional activation
References

Key Research Findings

SSX2 and Chromatin Destabilization: SSX2 unfolds pericentromeric heterochromatin (1q12 PCH), inducing transcription of satellite II/III repeats and micronuclei formation .

Functional Selectivity Among SSX Family :

• SSX2 interacts exclusively with RAB3IP, while SSX2IP binds both SSX2 and SSX3, indicating isoform-specific partnerships .

Disease Context Variability: SSX2 is upregulated in melanoma (50%) and hepatocellular carcinoma (30%) but downregulated in prostate cancer, highlighting tissue-specific regulation .